Cas no 2090531-69-2 (methyl 1-aminoisoquinoline-4-carboxylate)

• Product Name: methyl 1-aminoisoquinoline-4-carboxylate
• CAS No: 2090531-69-2
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 4636802
• Update Time: 2025-08-05

methyl 1-aminoisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarboxylic acid, 1-amino-, methyl ester
• methyl 1-aminoisoquinoline-4-carboxylate

• Inchi： 1S/C11H10N2O2/c1-15-11(14)9-6-13-10(12)8-5-3-2-4-7(8)9/h2-6H,1H3,(H2,12,13)
• InChI Key： MOBWULGPNXZOIT-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C=CC=C2)C(C(OC)=O)=CN=1

Additional information on methyl 1-aminoisoquinoline-4-carboxylate

Methyl 1-aminoisoquinoline-4-carboxylate (CAS No. 2090531-69-2): A Comprehensive Overview

Methyl 1-aminoisoquinoline-4-carboxylate, identified by the chemical compound code CAS No. 2090531-69-2, is a significant molecule in the realm of pharmaceutical and biochemical research. This compound, featuring a unique structural framework that combines an isoquinoline core with an amino and carboxylate functional group, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The structural motif of methyl 1-aminoisoquinoline-4-carboxylate consists of a fused bicyclic system, which is a common feature in many bioactive molecules. The presence of both an amino group and a carboxylate moiety makes this compound a versatile intermediate, capable of participating in various chemical reactions such as condensation, esterification, and amidation. These properties have made it a valuable building block in the synthesis of more complex molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of isoquinoline derivatives in the development of novel therapeutic agents. Studies have demonstrated that isoquinoline-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of an amino group at the 1-position and a carboxylate group at the 4-position further enhances its pharmacological potential by increasing its solubility and bioavailability.

In particular, research has shown that derivatives of methyl 1-aminoisoquinoline-4-carboxylate exhibit promising activity against various disease states. For instance, studies have indicated that certain analogs of this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in tumor progression. Additionally, their ability to modulate enzyme activity has led to investigations into their potential use as inhibitors for enzymes implicated in metabolic disorders.

The synthesis of methyl 1-aminoisoquinoline-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the isoquinoline core, while protecting group strategies are essential to prevent unwanted side reactions during the synthesis.

From a computational chemistry perspective, the molecular properties of methyl 1-aminoisoquinoline-4-carboxylate have been extensively studied using advanced modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are crucial for understanding its biological interactions. These computational studies have also helped in predicting potential binding modes with biological targets, thereby guiding the design of more effective derivatives.

The pharmacokinetic behavior of methyl 1-aminoisoquinoline-4-carboxylate is another area of interest. In vitro and in vivo studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that modifications to the molecular structure can significantly impact its pharmacokinetic properties, making it possible to fine-tune its bioavailability and therapeutic efficacy.

Future research directions for methyl 1-aminoisoquinoline-4-carboxylate include exploring its role in drug discovery programs aimed at treating neurological disorders. Preliminary data suggest that this compound may interact with neurotransmitter receptors, potentially offering new therapeutic avenues for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

In conclusion, methyl 1-aminoisoquinoline-4-carboxylate (CAS No. 2090531-69-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various human health challenges.